Cas no 1072951-67-7 (4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid)

• Product Name: 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid
• CAS No: 1072951-67-7
• MF: C₁₈H₂₃BO₃
• MW: 298.184425592422
• MDL: MFCD09265139
• CID: 840007
• PubChem ID: 24885578
• Update Time: 2025-07-23

4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-((4-(tert-Butyl)-2-methylphenoxy)methyl)phenyl)boronic acid
• 4-[(4-TERT-BUTYL-2-METHYLPHENOXY)METHYL]PHENYLBORONIC ACID
• (4-((4-(tert-Butyl)-2-methylphenoxy)methyl)phenyl)boronicacid
• XSB95167
• [4-[(4-tert-butyl-2-methylphenoxy)methyl]phenyl]boronic acid
• MFCD09265139
• 1072951-67-7
• {4-[(4-tert-Butyl-2-methylphenoxy)methyl]phenyl}boronic acid
• SCHEMBL9893596
• CS-0175830
• AKOS015838110
• DTXSID90584900
• BS-25181
• 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid

• MDL： MFCD09265139
• Inchi： 1S/C18H23BO3/c1-13-11-15(18(2,3)4)7-10-17(13)22-12-14-5-8-16(9-6-14)19(20)21/h5-11,20-21H,12H2,1-4H3
• InChI Key： OPUGDQNAZFDADD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(B(O)O)=CC=1)C1C=CC(=CC=1C)C(C)(C)C

Computed Properties

• Exact Mass: 298.1740248g/mol
• Monoisotopic Mass: 298.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 124-137 °C
• Solubility: Insuluble (6.6E-3 g/L) (25 ºC),

4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid

Professional Introduction to 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid (CAS No. 1072951-67-7)

4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid, with the CAS number 1072951-67-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique boronic acid functionality, plays a pivotal role in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of both tert-butyl and methyl substituents in its phenyl ring structure enhances its stability and reactivity, making it an invaluable tool in synthetic chemistry.

The< strong>molecular structure of 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid consists of a phenyl ring substituted with a boronic acid group at one end and an oxyethoxy chain connected to another phenyl ring. This bifunctional nature allows the compound to participate in a wide range of chemical transformations, making it particularly useful in the synthesis of complex organic molecules. The< strong>tert-butyl group provides steric hindrance, which can be advantageous in controlling reaction selectivity, while the< strong>methyl group contributes to the overall electronic properties of the molecule.

In recent years, there has been a surge in research focusing on the applications of boronic acids in pharmaceutical development. One of the most notable areas is their use as intermediates in the synthesis of biologically active compounds. The< strong>Suzuki-Miyaura coupling, a palladium-catalyzed reaction between boronic acids and aryl halides or pseudohalides, has become a cornerstone technique in drug discovery. Compounds like 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid serve as key precursors in this reaction, enabling the construction of diverse and complex molecular architectures.

The< strong>stereochemical properties of 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid have also been extensively studied. Boronic acids are known for their ability to form stable complexes with diols, a property that has been exploited in various applications, including chiral resolution and asymmetric synthesis. The< strong>tert-butyl and< strong>methyl substituents influence the conformational flexibility of the molecule, which can be tailored to achieve specific stereochemical outcomes.

In addition to its role in pharmaceutical synthesis, this compound has found applications in materials science. The< strong>borylation reactions facilitated by boronic acids are crucial in the development of advanced materials such as conductive polymers and organic semiconductors. The unique electronic properties imparted by the boron atom make these materials attractive for use in optoelectronic devices. Recent studies have demonstrated the use of 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid in synthesizing novel materials with enhanced performance characteristics.

The< strong>catalytic efficiency of this compound has been another area of interest. The presence of both< strong>tert-butyl and< strong>methyl groups can influence the catalytic activity by affecting the electronic environment around the boron atom. This has led to investigations into optimizing reaction conditions for maximum yield and selectivity. Researchers have explored various catalyst systems, including palladium-based catalysts, to enhance the efficiency of borylation reactions involving this compound.

In conclusion, 4-(4-tert-Butyl-2-methylphenoxy)methylphenylboronic Acid (CAS No. 1072951-67-7) is a versatile and highly functional compound with significant applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for use in pharmaceutical synthesis, materials science, and catalysis. As research continues to uncover new applications for this compound, its importance is likely to grow even further.